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Compound of Interest

Compound Name: (S)-2,3-dimethylpentane

L Get Quote

Cat. No.: B1262166

(S)-2,3-Dimethylpentane is a highly flammable liquid and vapor that requires strict safety
protocols for handling and disposal. This guide provides essential information for researchers,
scientists, and drug development professionals to ensure safe laboratory operations.

Hazard Identification and Classification

(S)-2,3-Dimethylpentane is classified as a hazardous substance. It is crucial to understand its
primary hazards before handling.[1][2][3]

Hazard Classification Description

Category 2: Highly flammable liquid and vapour.
[21[3]141[5]

Flammable Liquid

Skin Irritation Category 2: Causes skin irritation.[1][2][3][4]

o Category 1: May be fatal if swallowed and
Aspiration Hazard i
enters airways.[2][3][4]

- o ] Category 3: May cause drowsiness or dizziness,
Specific Target Organ Toxicity (Single Exposure) i
affecting the central nervous system.[2][3][5]

Hazardous to the Aquatic Environment (Acute

and Chronic)

Category 1: Very toxic to aquatic life with long
lasting effects.[2][3]

Signal Word: Danger[2][3][5]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (S)-2,3-
dimethylpentane to minimize exposure and ensure personal safety.

PPE Category Specifications

Safety glasses with side-shields conforming to

Eye Protection
NIOSH (US) or EN 166 (EU) standards.[4]

Hand Protection Wear appropriate chemical-resistant gloves.

Lab coat, long pants, and closed-toe shoes. For
) ] larger quantities or potential for splashing,
Skin and Body Protection . .
chemical-resistant apron and boots are

recommended.

Use in a well-ventilated area or under a
) ) chemical fume hood.[4] If ventilation is
Respiratory Protection _ .
inadequate, use a NIOSH-approved respirator

with organic vapor cartridges.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical to prevent accidents and exposure.

Workflow for Handling (S)-2,3-Dimethylpentane
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Workflow for Handling (S)-2,3-Dimethylpentane

Preparation

[ Review Safety Data Sheet (SDS) ]

[Ensure proper ventilation (fume hood)j

;

[Don appropriate Personal Protective Equipment (PPE)]

Hangling
v

[Ground/bond container and receiving equipment to prevent static dischargej

[ Use only non-sparking tools ]

Dispense chemical away from ignition sources

'

Keep container tightly closed when not in use

Post-Handling & Disposal

[ Decontaminate work area]

[Dispose of waste in a designated, labeled hazardous waste containerj

;

[ Remove and properly store or dispose of PPE)

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of (S)-2,3-dimethylpentane.
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Procedural Steps:
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before use.
o Work in a well-ventilated area, preferably within a chemical fume hood.[4]
o Put on all required personal protective equipment.
e Handling:
o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3][4]

o Ground and bond containers and receiving equipment to prevent static electricity buildup.

[3]
o Use non-sparking tools to avoid ignition.[3]
o Avoid contact with skin and eyes.[4]
o Avoid inhalation of vapor or mist.[4]
o Keep the container tightly closed when not in use.[1][3]

e Storage:

[e]

Store in a cool, dry, and well-ventilated area.[1]

o

Keep away from heat and sources of ignition.[3]

[¢]

Store in a flammables-approved cabinet.

[¢]

Incompatible materials include strong oxidizing agents.[1]

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Remove the person to fresh air and keep them
) comfortable for breathing. If not breathing, give
Inhalation . o i ) )
artificial respiration. Get immediate medical

attention.[1][4]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of water and soap.[1][2]

Get medical attention if irritation persists.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1]

Do NOT induce vomiting.[2][4] Immediately call
Ingestion a poison center or doctor.[2] There is a risk of

serious damage to the lungs by aspiration.[1]

Spill and Disposal Management

Proper containment and disposal are essential to prevent environmental contamination and
further hazards.

Spill Response:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation, but avoid creating sparks.

Contain: Use an inert absorbent material (e.g., sand, earth) to soak up the spill.

Collect: Place the absorbed material into a suitable, closed container for disposal as
hazardous waste.[4]

Disposal Plan:

o Dispose of (S)-2,3-dimethylpentane and its containers as hazardous waste.
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o Disposal must be in accordance with local, regional, national, and international regulations.

[2]
» Do not allow the chemical to enter drains or water sources, as it is very toxic to aquatic life.

[2][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of (S)-2,3-dimethylpentane is vital for
safe handling and storage.

Property Value

Molecular Weight 100.20 g/mol [4]

Appearance Colorless liquid[4]

Boiling Point 89-90 °C (192-194 °F)[4][5]

Flash Point -6 °C (21 °F)[4] to -7 °C (19.4 °F)[5] (closed cup)
Density 0.695 g/mL at 25 °C[4][5]

Vapor Pressure 92 hPa (69 mmHg) at 25 °C (77 °F)[4]
Vapor Density 3.46 (Air = 1)[4]

Autoignition Temperature 336 °C (637 °F)[4]

Lower Explosion Limit 1.1% by volume[2][4]

Upper Explosion Limit 6.7% - 6.8% by volume[2][4]

Water Solubility 5 mg/L[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.cpachem.com/msds?num=SB7130&dnl=sd_-_2%2C3-Dimethylpentane_CAS_565-59-3_%28SB7130%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB7130&dnl=sd_-_2%2C3-Dimethylpentane_CAS_565-59-3_%28SB7130%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/41085?userType=undefined
https://www.benchchem.com/product/b1262166?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/d173207
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/d173207
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/d173207
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.cpachem.com/msds?num=SB7130&dnl=sd_-_2%2C3-Dimethylpentane_CAS_565-59-3_%28SB7130%29_%28EU%29.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.cpachem.com/msds?num=SB7130&dnl=sd_-_2%2C3-Dimethylpentane_CAS_565-59-3_%28SB7130%29_%28EU%29.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6997_3.pdf
https://www.benchchem.com/product/b1262166?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

References

e 1. fishersci.com [fishersci.com]
e 2. cpachem.com [cpachem.com]
» 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. cdnisotopes.com [cdnisotopes.com]

e 5. 2,3-Dimethylpentane = 99 565-59-3 [sigmaaldrich.com]

 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for (S)-2,3-
Dimethylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-s-2-3-dimethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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